Cas no 247133-10-4 (tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate
• CAS No: 247133-10-4
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• MDL: MFCD22628093
• CID: 1422219
• PubChem ID: 60064207
• Update Time: 2025-04-20

tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-cyano-4-(2-hydroxyethyl)-,1,1-dimethylethyl ester
• tert-butyl 4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate
• VZWZPSMKXRKYMN-UHFFFAOYSA-N
• tert-butyl4-cyano-4-(2-hydroxyethyl)piperidine-1-carboxylate
• 247133-10-4
• DB-321643
• SCHEMBL2798365
• CS-0376969
• AS-0683
• E80350
• 4-Cyano-4-(2-hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester
• EN300-4305540
• 1-Piperidinecarboxylic acid, 4-cyano-4-(2-hydroxyethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD22628093
• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-7-4-13(10-14,5-8-15)6-9-16/h16H,4-9H2,1-3H3
• InChI Key： VZWZPSMKXRKYMN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CCO)CC1)=O

Computed Properties

• Exact Mass: 254.16316
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.56